Cas no 824390-78-5 (Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-)

• Product Name: Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-
• CAS No: 824390-78-5
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 692027
• PubChem ID: 71418683
• Update Time: 2025-04-19

Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-
• (2S,3S)-2-(4-methoxyphenyl)-3-(2-phenylethyl)cyclopentan-1-one
• 824390-78-5
• DTXSID80837977

• Inchi： 1S/C20H22O2/c1-22-18-12-9-17(10-13-18)20-16(11-14-19(20)21)8-7-15-5-3-2-4-6-15/h2-6,9-10,12-13,16,20H,7-8,11,14H2,1H3/t16-,20-/m0/s1
• InChI Key： UPUZAIQZLRXKSM-JXFKEZNVSA-N
• SMILES： O=C1CC[C@H](CCC2C=CC=CC=2)[C@H]1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 294.161979940g/mol
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų